Cas no 2137723-45-4 (Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl-)

• Product Name: Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl-
• CAS No: 2137723-45-4
• MF: C₈H₉BrClNO₂S
• MW: 298.584559202194
• CID: 5287515
• Update Time: 2025-10-28

Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl-

• Inchi： 1S/C8H9BrClNO2S/c1-11-14(12,13)5-6-2-3-7(10)4-8(6)9/h2-4,11H,5H2,1H3
• InChI Key： FEHNFJHVMOIYFS-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC=C(Cl)C=C1Br

Additional information on Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl-

Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl- (CAS No. 2137723-45-4): A Comprehensive Overview

Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl- (CAS No. 2137723-45-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl- is composed of a benzene ring substituted with a methanesulfonamide group, a bromine atom, a chlorine atom, and a methyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl- in the context of drug discovery and development. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in cancer progression. This finding opens up new avenues for the development of targeted therapies that could improve patient outcomes.

In addition to its enzymatic inhibition properties, Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl- has also been explored for its anti-inflammatory effects. In vitro studies have shown that this compound can modulate the expression of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease. These findings are supported by preclinical data that indicate reduced inflammation and improved tissue repair in animal models.

The pharmacokinetic profile of Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl- has been extensively studied to understand its behavior in biological systems. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, it shows minimal toxicity at therapeutic doses, making it a promising candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl- in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at tested doses. These trials are expected to provide valuable insights into the compound's therapeutic potential and pave the way for further clinical development.

Beyond its direct therapeutic applications, Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl- has also been investigated as a tool compound in chemical biology research. Its ability to selectively target specific proteins makes it an invaluable reagent for studying protein function and interaction networks. This application has broad implications for understanding disease mechanisms and identifying novel drug targets.

In conclusion, Benzenemethanesulfonamide, 2-bromo-4-chloro-N-methyl- (CAS No. 2137723-45-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a compelling candidate for further investigation and development. As research continues to advance our understanding of this compound's potential, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.